Cas no 2013456-44-3 (tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate
• CAS No: 2013456-44-3
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• MDL: MFCD31468604
• CID: 5606373
• PubChem ID: 165946698
• Update Time: 2025-08-05

tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]carbamate
• 2013456-44-3
• EN300-797083
• tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate

• MDL： MFCD31468604
• Inchi： 1S/C13H20N2O3/c1-12(2,3)18-11(17)15-13(4,5)10(16)9-7-6-8-14-9/h6-8,14H,1-5H3,(H,15,17)
• InChI Key： QURKVJRFPBQWKV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(C1=CC=CN1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.2Ų

Additional information on tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate

Recent Advances in the Study of tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate (CAS: 2013456-44-3)

The compound tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate (CAS: 2013456-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and carbamate functional groups, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates and as a key intermediate in organic synthesis. Recent studies have focused on elucidating its chemical properties, biological activities, and potential applications in drug discovery and development.

One of the primary areas of interest is the role of this compound in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological and pathological processes, making them attractive targets for drug development. Researchers have demonstrated that tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate can serve as a versatile scaffold for designing inhibitors that target specific proteases involved in diseases such as cancer, viral infections, and inflammatory disorders. Its structural flexibility allows for modifications that can enhance binding affinity and selectivity, thereby improving therapeutic efficacy.

In addition to its applications in protease inhibition, recent studies have explored the compound's potential as a precursor for the synthesis of biologically active molecules. For instance, it has been utilized in the development of small-molecule modulators of protein-protein interactions (PPIs), which are increasingly recognized as important targets in drug discovery. The pyrrole moiety in the compound's structure is particularly noteworthy, as it is a common feature in many natural products and pharmacologically active compounds, contributing to its diverse biological activities.

Another significant advancement is the optimization of synthetic routes for tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate. Researchers have developed more efficient and scalable methods for its production, which is crucial for its potential commercialization and widespread use in pharmaceutical research. These methods often involve multi-step organic reactions, including amidation, carbamate formation, and pyrrole ring functionalization, with a focus on improving yield, purity, and environmental sustainability.

Furthermore, computational studies have provided valuable insights into the compound's molecular interactions and binding modes. Molecular docking and dynamics simulations have been employed to predict its interactions with various biological targets, aiding in the rational design of derivatives with enhanced pharmacological properties. These in silico approaches, combined with experimental validation, have accelerated the discovery of new lead compounds based on this scaffold.

Despite these promising developments, challenges remain in fully harnessing the potential of tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future research. Ongoing studies are focused on structural optimization and preclinical evaluation to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, tert-butyl N-2-methyl-1-oxo-1-(1H-pyrrol-2-yl)propan-2-ylcarbamate (CAS: 2013456-44-3) represents a valuable chemical entity with broad applications in drug discovery and development. Its unique structural features and versatile reactivity make it a promising candidate for further exploration in the design of novel therapeutics. Continued research efforts are expected to uncover new opportunities for this compound, contributing to advancements in chemical biology and pharmaceutical sciences.